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Compound of Interest

Compound Name: Ilicol

Cat. No.: B15593277 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Ilicol, a natural product isolated from the roots of Saussurea lappa Clarke. The following

procedures are intended for researchers, scientists, and drug development professionals to

ensure safe handling and disposal in a laboratory setting.

Ilicol Chemical and Physical Properties
A summary of the key quantitative data for Ilicol (CAS: 72715-02-7) is presented below. This

information is critical for understanding the substance's characteristics and for conducting a

proper risk assessment before handling and disposal.

Property Value

CAS Number 72715-02-7

Molecular Formula C₁₅H₂₆O₂

Molecular Weight 238.4 g/mol

Purity ≥98%

Physical Description Crystalline solid

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone
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The following step-by-step protocol outlines the approved procedure for the disposal of Ilicol
waste. Adherence to these steps is mandatory to ensure the safety of laboratory personnel and

to comply with environmental regulations.

Personnel Protective Equipment (PPE) Required:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Disposal Steps:

Waste Identification and Segregation:

All waste materials contaminated with Ilicol, including unused product, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment (PPE),

must be segregated from general laboratory waste.

Label a dedicated, leak-proof waste container as "Ilicol Hazardous Waste."

Containerization of Ilicol Waste:

Solid Waste: Place contaminated solids (e.g., absorbent pads, gloves, weighing paper)

directly into the labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Ilicol in a sealable, chemical-resistant

container. Do not overfill the container; leave adequate headspace to allow for expansion.

Empty Containers: Rinse empty Ilicol containers three times with a suitable solvent in

which Ilicol is soluble (e.g., acetone, ethyl acetate). The first rinseate must be collected

and disposed of as hazardous waste. Subsequent rinses can be managed according to

institutional protocols.

Waste Storage:
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Store the sealed Ilicol hazardous waste container in a designated, well-ventilated, and

secure area away from incompatible materials.

The storage area should be clearly marked as a hazardous waste accumulation site.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the Ilicol hazardous waste.

Provide the EHS department with a completed hazardous waste disposal form, including

the chemical name (Ilicol), CAS number (72715-02-7), and an estimate of the quantity of

waste.

Spill Decontamination:

In the event of a spill, wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material and place it in the Ilicol hazardous waste container.

Decontaminate the spill site with a 10% bleach solution or another appropriate

disinfectant, followed by a final rinse with water.[1]

Ilicol Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ilicol waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Ilicol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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